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Compound of Interest

Compound Name: Ethyl 3-methoxyphenylacetate

Cat. No.: B1586455 Get Quote

Introduction: Ethyl 3-methoxyphenylacetate (CAS No. 35553-92-5) is an aromatic ester that

serves as a valuable intermediate and building block in the synthesis of more complex

molecules, particularly within the pharmaceutical and fragrance industries. Its structural motif is

found in various biologically active compounds. Given that comprehensive toxicological data for

this specific compound is not widely established, a rigorous and proactive approach to safety is

paramount.[1][2] This guide is designed for researchers, scientists, and drug development

professionals, providing a framework for safe handling based on established chemical safety

principles and data from structurally related compounds. The protocols herein are built on a

self-validating system of risk assessment, control implementation, and emergency

preparedness.

Section 1: Hazard Identification and Risk
Assessment
The cornerstone of safe laboratory practice is a thorough understanding of the potential

hazards. For Ethyl 3-methoxyphenylacetate, direct and comprehensive GHS classification is

not consistently available across all databases. Therefore, our risk assessment must be

conservative, incorporating data from close structural analogs to anticipate potential hazards.

Structurally similar compounds, such as other methoxyphenylacetate esters, are classified as

flammable or combustible liquids and may cause irritation.[3][4][5] It is prudent to treat Ethyl 3-
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methoxyphenylacetate as a substance with, at a minimum, the potential for skin, eye, and

respiratory irritation, and to handle it as a potential combustible liquid.

1.1: Chemical and Physical Properties

A clear understanding of the substance's physical properties is critical for anticipating its

behavior under laboratory conditions and for planning safe storage and handling.

Property Value Source

Chemical Name Ethyl 3-methoxyphenylacetate Echemi[1]

CAS Number 35553-92-5 Echemi[1]

Molecular Formula C₁₁H₁₄O₃ PubChem[4]

Molecular Weight 194.23 g/mol PubChem[4]

Appearance
Data not specified; handle as

liquid or low-melting solid.
N/A

Boiling Point
Data not specified for this

isomer.
N/A

Flash Point

Data not specified; related

isomers range from 46°C to

102°C. Handle as a

combustible liquid.

Cole-Parmer[3], Thermo Fisher

Scientific[6]

Solubility
Insoluble in water (predicted

for related compounds).
PubChem[7]

1.2: Potential Hazard Profile

This profile is compiled from Safety Data Sheets (SDS) for the target compound and its

isomers. The absence of a hazard statement does not imply the absence of risk.
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Hazard Type Potential Effect & Justification

Acute Toxicity (Oral, Dermal, Inhalation)

No specific data is available; however, ingestion,

inhalation of vapors, and skin contact should be

avoided as a standard precaution.[1][8]

Skin Corrosion/Irritation

May cause skin irritation. Prolonged or repeated

contact should be avoided. A related compound,

ethyl-2-(4-hydroxy-3-methoxyphenyl)acetate, is

a known skin irritant.[7]

Serious Eye Damage/Irritation

May cause eye irritation upon direct contact.[1]

A related compound is a known serious eye

irritant.[7]

Respiratory Irritation

Vapors or mists may cause respiratory irritation.

[1] A related compound is known to cause

respiratory irritation.[7]

Flammability

While data is not available for this isomer,

related compounds are flammable or

combustible liquids.[3][4][5] Therefore, it must

be kept away from ignition sources.[9][10]

Chemical Reactivity
Incompatible with strong oxidizing agents and

bases.[5][8]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The most effective way to mitigate risk is to follow the hierarchy of controls, which prioritizes

eliminating or reducing the hazard at its source.
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Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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